3-(aminomethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide

• IUPAC Name: 3-(aminomethyl)-N-(1,3,4-thiadiazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C9H15N5OS/c10-4-7-2-1-3-14(5-7)9(15)12-8-13-11-6-16-8/h6-7H,1-5,10H2,(H,12,13,15)
• InChI Key: MCDOEYWKKGGMJH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=NN=CS2)CN
• Molecular Formula: C9H15N5OS
• Molecular Weight: 241.32 g/mol

Description

3-(aminomethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide is a chemical compound with potential applications in scientific research. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 3-(aminomethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide is not fully understood. However, it is believed to act as a modulator of the cholinergic system, which is involved in cognitive function. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(aminomethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide can improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease. This compound has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines in vitro. Additionally, this compound has been shown to have low toxicity and does not have any significant adverse effects on physiological functions.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(aminomethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide in lab experiments is its low toxicity and lack of adverse effects on physiological functions. This compound is also relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 3-(aminomethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action of this compound and to determine its efficacy in treating these diseases. Additionally, this compound may have potential applications in other areas of research, such as anti-inflammatory and antioxidant therapies. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis of 3-(aminomethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide involves the reaction of 1,3,4-thiadiazole-2-carboxylic acid with piperidine-1-carboxylic acid, followed by the addition of formaldehyde and ammonium chloride. The resulting compound is then purified using column chromatography. This synthesis method has been optimized for high yield and purity of the compound.

Scientific Research Applications

3-(aminomethyl)-N-1,3,4-thiadiazol-2-ylpiperidine-1-carboxamide has been studied for its potential applications in scientific research. One area of interest is its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.